Cas no 1448440-50-3 ((S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate)

• Product Name: (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate
• CAS No: 1448440-50-3
• MF: C₁₂H₁₇F₂N₃O₃
• MW: 289.27848982811
• MDL: MFCD29049850
• CID: 4605478
• PubChem ID: 89705558
• Update Time: 2025-06-13

(S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate
• (S)-1-[2-(Boc-amino)acetyl]-4,4-difluoropyrrolidine-2-carbonitrile
• tert-butyl N-[2-[(2S)-2-cyano-4,4-difluoropyrrolidin-1-yl]-2-oxoethyl]carbamate
• YHC44050
• (S)-tert-butyl 2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethylcarbamate
• AKOS027423970
• 1448440-50-3
• AC4302
• MFCD29049850
• (S)-tert-butyl(2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate
• SCHEMBL15130381
• CS-0435109

• MDL： MFCD29049850
• Inchi： 1S/C12H17F2N3O3/c1-11(2,3)20-10(19)16-6-9(18)17-7-12(13,14)4-8(17)5-15/h8H,4,6-7H2,1-3H3,(H,16,19)/t8-/m0/s1
• InChI Key： WOOAQTYGIARQIQ-QMMMGPOBSA-N
• SMILES： FC1(CN(C(CNC(=O)OC(C)(C)C)=O)[C@H](C#N)C1)F

Computed Properties

• Exact Mass: 289.12379774g/mol
• Monoisotopic Mass: 289.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.4

Additional information on (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate

Compound Introduction: (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate and CAS No. 1448440-50-3

The compound with the CAS number 1448440-50-3 and the product name (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the cyano and difluoropyrrolidinyl moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The carbamate group, in particular, is known for its ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The (S)-tert-butyl moiety in this compound not only provides steric hindrance but also influences the stereochemical configuration, which is crucial for the efficacy of many pharmacological agents.

The pyrrolidinyl ring in the molecular structure of this compound is particularly noteworthy. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways. The 4,4-difluoropyrrolidinyl moiety introduces additional electronic properties that can influence the compound's interaction with biological targets. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In the case of (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate, the dual fluorine substitution on the pyrrolidinyl ring is expected to enhance its interaction with biological receptors, thereby improving its therapeutic potential.

The cyano group present in the compound's structure also plays a critical role in its chemical behavior. Cyano groups are known to be versatile intermediates in organic synthesis and can participate in various chemical reactions, including nucleophilic addition and condensation reactions. This reactivity makes CAS No. 1448440-50-3 a valuable building block for constructing more complex molecules with tailored biological activities.

In the context of drug discovery, this compound has shown promise as a lead candidate for further optimization. Its unique structural features and predicted biological activities make it a compelling subject for medicinal chemistry studies. Researchers are exploring various synthetic routes to modify this scaffold, aiming to develop novel therapeutics with improved efficacy and reduced side effects.

The use of computational methods has been instrumental in understanding the potential pharmacological properties of this compound. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for designing next-generation derivatives. These computational approaches are essential for accelerating the drug discovery process and reducing experimental costs.

Additionally, the synthesis of enantiomerically pure forms of this compound has been a focus of recent research. The (S)-configuration of the tert-butyl group is crucial for maintaining stereochemical integrity throughout drug development. Enantioselective synthesis techniques have enabled researchers to produce high-purity enantiomers, which are essential for evaluating their individual pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in plants and pests.

In conclusion, (S)-tert-butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2-oxoethyl)carbamate represents a significant advancement in synthetic chemistry and drug discovery. Its complex molecular structure and diverse functional groups make it a versatile scaffold for developing novel therapeutics with enhanced biological activities. Further research is warranted to explore its full potential in pharmaceutical applications.